4-Methylburimamide
Overview
Description
4-Methylburimamide is a member of imidazoles.
Scientific Research Applications
1. Toxicological Studies
4-Methylimidazole (4-MI) has been extensively studied for its toxicological effects. Research has shown its presence in various consumer products and potential for human exposure, prompting studies on its toxicity and carcinogenicity. For example, a study in 2007 reported its use in the manufacture of pharmaceuticals, photographic chemicals, dyes, and agricultural chemicals, among others, while also highlighting its detection in foods and tobacco smoke. This study investigated its carcinogenic potential, finding significant health effects in animals exposed to 4-MI (Chan et al., 2007).
2. Pharmacokinetics Research
Research has also been conducted on the pharmacokinetics of 4-MI. A study on sheep demonstrated how 4-MI is metabolized and distributed in the body, providing insights into its biological behavior following ingestion (Karangwa et al., 1990).
3. Teratogenic Effects in Animal Models
A study in 2018 explored the teratogenic effects of 4-MI during embryogenesis in zebrafish, revealing that it can disrupt muscle fiber alignment and affect muscle-specific gene expression. Such studies are crucial for understanding the potential developmental impacts of 4-MI exposure (Tsai et al., 2018).
4. Investigation of Anticarcinogenic and Antioxidant Effects
Research in 2017 examined the anticancer and antioxidant properties of 4-MI. The study used various tests, including the MTT test on MCF-7 cell lines and DNA fragmentation assays, to evaluate its efficacy and potential as a therapeutic agent (Tazehkand et al., 2017).
5. Neurotoxicity Studies
Studies have also focused on the neurotoxic effects of 4-MI. For instance, a study investigated its impact on cerebral glutamate decarboxylase activity and GABA receptor binding in mice, contributing to our understanding of its neurological effects (Sivertsen et al., 2009).
6. Reproductive and Developmental Toxicity Assessment
Research has been conducted to assess the reproductive and developmental toxicity of 4-MI, particularly in the context of multigenerational exposure. A study on rats exposed to 4-MI in their diet found significant effects on reproductive performance and developmental milestones (Behl et al., 2020).
properties
CAS RN |
51264-00-7 |
|---|---|
Molecular Formula |
C10H18N4S |
Molecular Weight |
226.34 g/mol |
IUPAC Name |
1-methyl-3-[4-(5-methyl-1H-imidazol-4-yl)butyl]thiourea |
InChI |
InChI=1S/C10H18N4S/c1-8-9(14-7-13-8)5-3-4-6-12-10(15)11-2/h7H,3-6H2,1-2H3,(H,13,14)(H2,11,12,15) |
InChI Key |
UKUMBWIAJWVEDN-UHFFFAOYSA-N |
SMILES |
CC1=C(N=CN1)CCCCNC(=S)NC |
Canonical SMILES |
CC1=C(N=CN1)CCCCNC(=S)NC |
Other CAS RN |
51264-00-7 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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